Cas no 131222-23-6 (5-Ethyl-3-methylbenzo[d]isoxazole)

• Product Name: 5-Ethyl-3-methylbenzo[d]isoxazole
• CAS No: 131222-23-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 102387
• PubChem ID: 70293590
• Update Time: 2024-02-29

5-Ethyl-3-methylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,5-ethyl-3-methyl-
• 1,2-Benzisoxazole,5-ethyl-3-methyl-(9CI)
• 5-Ethyl-3-methylbenzo[d]isoxazole

• Inchi： 1S/C10H11NO/c1-3-8-4-5-10-9(6-8)7(2)11-12-10/h4-6H,3H2,1-2H3
• InChI Key： VKADRLWQUCKFBX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC)=CC=2C(C)=N1

Computed Properties

• Exact Mass: 161.084
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles